Cas no 93942-57-5 (2-(2,3-dichlorophenyl)-2-oxoacetic acid)

• Product Name: 2-(2,3-dichlorophenyl)-2-oxoacetic acid
• CAS No: 93942-57-5
• MF: C₁₄H₈Cl₂O₃
• MW: 295.117522239685
• MDL: MFCD06208721
• CID: 809998
• PubChem ID: 54494182
• Update Time: 2025-05-23

2-(2,3-dichlorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,3-dichloro-a-oxo-
• (2,3-dichlorophenyl)oxophenylacetic acid
• 2-(2,3-dichlorophenyl)-2-oxoacetic acid
• 2,3-Dichloro-α-oxobenzeneacetic acid
• Benzeneacetic acid, 2,3-dichloro-α-oxo-

• MDL： MFCD06208721
• Inchi： 1S/C14H8Cl2O3/c15-11-7-3-6-9(12(11)16)8-4-1-2-5-10(8)13(17)14(18)19/h1-7H,(H,18,19)
• InChI Key： DOOTZRZHTNHQET-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)C1=CC=CC=C1C1=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 259.061136
• Monoisotopic Mass: 259.061136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7

Experimental Properties

• Density: 1.441
• Boiling Point: 444.6°C at 760 mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.623
• pka: 1.76±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2,3-dichlorophenyl)-2-oxoacetic acid

Compound CAS No. 93942-57-5: 2-(2,3-Dichlorophenyl)-2-Oxoacetic Acid

The compound 2-(2,3-dichlorophenyl)-2-oxoacetic acid, identified by the CAS number 93942-57-5, is a significant chemical entity with diverse applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have shed light on its synthesis, biological activity, and environmental impact, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

2-(2,3-Dichlorophenyl)-2-oxoacetic acid consists of a dichlorophenyl group attached to a ketone moiety via an acetic acid backbone. The molecule's structure contributes to its stability and reactivity under various conditions. The presence of the dichlorophenyl group imparts specific electronic properties, making it suitable for applications requiring selective reactivity. Recent research has explored the influence of substituents on the compound's solubility and bioavailability, highlighting its potential as a precursor in drug design.

Synthesis and Characterization

The synthesis of 2-(2,3-dichlorophenyl)-2-oxoacetic acid involves multi-step organic reactions, often utilizing chlorination and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and scalability of its production. For instance, the use of transition metal catalysts has enabled the synthesis of this compound with higher yields and reduced environmental impact. Characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity.

Biological Activity

2-(2,3-Dichlorophenyl)-2-oxoacetic acid has demonstrated promising biological activity in recent studies. It has been evaluated for its potential as an antimicrobial agent, showing inhibitory effects against various bacterial strains. Additionally, research into its role as a herbicide has revealed selective activity against certain plant species, making it a candidate for agricultural applications. These findings underscore its versatility in contributing to both healthcare and crop protection.

Applications in Pharmaceutical Development

The compound's unique properties make it a valuable intermediate in pharmaceutical development. It has been utilized in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases. Recent studies have explored its role in drug delivery systems, where it serves as a carrier or stabilizing agent. Its ability to form stable complexes with other drugs enhances their efficacy and reduces side effects.

As industries increasingly prioritize sustainability, the environmental impact of chemicals like 93942-57-5 is under scrutiny. Recent research has focused on assessing its biodegradability and toxicity levels under different environmental conditions. Studies indicate that while it exhibits moderate biodegradation rates, further optimization of production processes could reduce its ecological footprint.

The future of 93942-57-5 lies in exploring novel applications and improving its synthesis methods. Researchers are investigating its potential as a building block for advanced materials such as polymers and nanoparticles. Additionally, efforts are underway to enhance its stability under harsh conditions, expanding its applicability across industries.